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Compound of Interest

Compound Name: 3-Methylpentane-1,3,5-triol
CAS No.: 7564-64-9
Cat. No.: B043031
Get Quote
. J

Executive Summary & Chemical Context

3-Methylpentane-1,3,5-triol (MPT) is a critical trifunctional building block used in the synthesis
of hyperbranched polyesters, polyurethanes, and as a reduced derivative in the mevalonate
pathway.[1] Its structure features a tertiary alcohol and two primary alcohols, creating a unique
reactivity profile but also significant purification challenges.[1]

The Core Challenge: MPT is a "sticky" molecule.[1] Its three hydroxyl groups confer high water
solubility and significant hydrogen bonding, resulting in high viscosity and an extremely high
boiling point (216 °C at 0.5 mmHg).[1] Standard atmospheric distillation leads to thermal
decomposition before the boiling point is reached.[1] Furthermore, its hydrophilicity makes
extraction from aqueous reaction media difficult without specific salting-out techniques.[1]

Physicochemical Profile
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Property Value Notes
Molecular Formula CeH1403
Molecular Weight 134.17 g/mol
- ) Critical Parameter: Requires
Boiling Point 216 °C @ 0.5 mmHg )
high vacuum.[1][2]
Density 1.112 g/mL Denser than water.[1]
. Poor solubility in non-polar
Solubility Water, DMSO, MeOH
solvents (Hexane, Et20).[1]
Appearance Colorless, viscous oll Hygroscopic.[1]

Protocol A: Continuous Liquid-Liquid Extraction
(Pre-Purification)

Use this method to isolate MPT from aqueous reaction mixtures (e.g., borohydride reduction of
mevalonolactone or ester hydrolysis).[1]

Principle: MPT partitions poorly into organic solvents from pure water.[1] To force phase
transfer, the agueous phase must be saturated with salt (Salting Out) and subjected to
continuous extraction to overcome the unfavorable partition coefficient.[1]

Reagents & Equipment[1][2][3]

o Solvent: Ethyl Acetate (EtOAc) or n-Butanol (n-BuOH).[1] Note: n-BuOH has better
extraction efficiency for triols but is harder to remove.[1]

o Apparatus: Continuous Liquid-Liquid Extractor (heavier-than-water or lighter-than-water

depending on solvent).[1]

o Additives: Sodium Chloride (NaCl), solid.[1]

Step-by-Step Procedure

e Aqueous Conditioning:
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o Concentrate the aqueous reaction mixture to the minimum feasible volume.[1]

o Neutralize to pH 7.0 using dilute HCI or NaOH.[1] Critical: Acidic pH at high temp can
catalyze cyclodehydration to tetrahydrofuran derivatives.[1]

o Saturate the solution with solid NaCl until undissolved salt remains.[1]

o Continuous Extraction:
o Load the aqueous phase into the extractor.[1]
o Reflux with Ethyl Acetate for 24—-48 hours.[1]

o Monitor: Check the organic reservoir by TLC (10% MeOH in DCM, stain with PMA or
KMnOa4) to confirm accumulation of product.[1]

e Solvent Removal:
o Dry the organic extract over anhydrous NazS0Oa.[1]
o Filter and concentrate under reduced pressure (Rotavap) at 40-50 °C.[1]

o Result: Crude viscous oil (yellow/orange).[1]

Protocol B: High-Vacuum Fractional Distillation
(Primary Purification)

This is the "Gold Standard" for scalability and removing oligomers/salts.[1]

Principle: Due to the boiling point of 216 °C at 0.5 mmHg, a standard vacuum pump (10-20
mmHg) is insufficient.[1] A high-vacuum line (oil diffusion pump or high-quality belt drive)
capable of <1 mmHg is required.[1]

Equipment Setup

e Apparatus: Short-path distillation head (minimizes thermal exposure) or Kugelrohr
apparatus.[1]
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e Vacuum Source: Two-stage rotary vane pump (Target: <0.1 mmHg).[1]

e Heating: Oil bath or heating mantle with digital control.[1]

Distillation Protocol

e Degassing:
o Place crude oil in the boiling flask.

o Apply vacuum gradually at room temperature to remove residual solvents (EtOAc/Water).

[1]
o Caution: Foaming is common.[1] Use a large stir bar and increase vacuum slowly.[1]
» Fractionation:

Heat bath to 180 °C.

o

[¢]

Lower pressure to <0.5 mmHg.[1]

[e]

Increase bath temperature slowly.[1] MPT will distill between 210-220 °C (vapor temp)
depending on exact vacuum.[1]

[¢]

Note: If using a Kugelrohr, set oven temperature to 220-230 °C.
e Collection:

o Fraction 1 (F1): Low boilers/solvents. Discard.

o Fraction 2 (F2): Main fraction (Colorless viscous liquid).[1]

o Residue: Dark brown oligomers/salts.[1]

Protocol C: Chromatographic Polishing (High
Purity)

Use this for small-scale (<5g) purification or if distillation equipment is unavailable.[1]
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Challenge: Normal phase silica is very retentive for triols, leading to streakiness and poor
recovery.[1] Solution: Use a high-polarity eluent or Reverse Phase (C18).[1]

Normal Phase (Silica Gel)[1]

o Stationary Phase: Silica Gel 60 (230—-400 mesh).[1]
» Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH).[1]

o Gradient: Start 95:5 DCM:MeOH - End 85:15 DCM:MeOH.[1]
e Loading: Dissolve crude in minimal MeOH/DCM (1:1) and load.

e Detection: MPT is UV inactive.[1] Use lodine chamber or PMA stain (blue/black spot).[1]

Reverse Phase (C18) - Recommended for >99% Purity[1]

e Column: C18 Flash Cartridge.[1]
» Mobile Phase: Water (A) / Acetonitrile (B).[1]
o Gradient: 0% B for 5 min (wash salts), then 0% - 50% B over 20 min.

o Rationale: MPT is moderately polar.[1] It will retain slightly on C18 while salts elute in the
void volume.[1]

Quality Control & Visualization
Analytical Validation[1]

e H-NMR (DMSO-ds or D20):
o Look for the methyl singlet at ~1.1 ppm.[1]
o Verify the integration of the methylene protons (multiplets 1.4-1.7 ppm).[1]

o Key Purity Indicator: Absence of ethyl acetate signals (singlet ~2.0 ppm) and absence of
alkene protons (5.0—6.0 ppm) which indicate dehydration.[1]

e GC-MS (Derivatization Required):
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o MPT is too polar for standard GC.[1]
o Protocol: React 10 mg sample with 100 pL BSTFA + 1% TMCS at 70 °C for 30 min.

o Analyze the tris-TMS derivative.[1]

Process Workflow Diagram
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Figure 1: Decision tree for the isolation of MPT, highlighting the divergence between distillation
and chromatography based on scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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